2-Methyl-5-(trimethylsilyl)phenoxytrimethylsilane

• CAS RN: 825652-11-7
• Molecular Formula: C13H24OSi2
• Molecular Weight: 252.50 g/mol
• IUPAC Name: trimethyl-(4-methyl-3-trimethylsilyloxyphenyl)silane
• InChI: InChI=1S/C13H24OSi2/c1-11-8-9-12(15(2,3)4)10-13(11)14-16(5,6)7/h8-10H,1-7H3
• InChI Key: JLYUWIUPYCWPAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[Si](C)(C)C)O[Si](C)(C)C

Description

2-Methyl-5-(trimethylsilyl)phenoxytrimethylsilane is a useful research compound. Its molecular formula is C13H24OSi2 and its molecular weight is 252.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-methylphenol (Intermediate 1, 3.6 g, 19.3 mmol) in THF (150 mL) at −78° C. was added n-butyl lithium (30 mL, 1.6 M solution in hexanes, 48.1 mmol) and the reaction stirred at this temperature for 30 minutes. Trimethylsilyl chloride (6.1 mL, 48.1 mmol) was then added and the solution stirred at −78° C. for 1.5 hours. The reaction was allowed to warm to room temperature and water (75 mL) was added. The mixture was extracted with diethyl ether (2×75 mL) and the combined organic extracts were dried (magnesium sulphate) and concentrated under reduced pressure to afford 2-methyl-5-(trimethylsilyl)phenoxytrimethylsilane (5 g) as a yellow oil. 1H NMR δH 0.26 (9 H, s), 0.29 (9 H, s), 2.20 (3 H, s), 6.93 (1 H, d, J=1.1 Hz), 7.04 (1 H, dd, J=7.3, 1.1 Hz), 7.16 (1 H, d, J=7.4 Hz).